Cas no 1119398-70-7 (2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde
• CAS No: 1119398-70-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD09743684
• CID: 97774
• Update Time: 2025-10-21

2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,2-(3-methoxyphenyl)-
• 2-(3-methoxyphenyl)-5-Pyrimidinecarboxaldehyde
• 2-(3-Methoxyphenyl)pyrimidine-5-carbaldehyde
• 2-(3-Methoxyphenyl)pyrimidine-5-carboxaldehye
• JSPY-st000041
• JSPY-st000094
• JSPY-st000196
• SBB051471
• ST4148464
• STK661753
• 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde

• MDL： MFCD09743684
• Inchi： 1S/C12H10N2O2/c1-16-11-4-2-3-10(5-11)12-13-6-9(8-15)7-14-12/h2-8H,1H3
• InChI Key： HTUAVCQIBHEFHE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2N=CC(C=O)=CN=2)=C1

Computed Properties

• Exact Mass: 214.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 52.08000
• LogP: 1.96470

2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde

Recent Advances in the Application of 2-(3-Methoxyphenyl)pyrimidine-5-carbaldehyde (CAS: 1119398-70-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde (CAS: 1119398-70-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative has attracted significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde as a building block for novel EGFR tyrosine kinase inhibitors. The research team utilized the aldehyde functionality to introduce various pharmacophores through reductive amination reactions, resulting in compounds with improved selectivity profiles against mutant EGFR isoforms. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the potential of this scaffold in targeted cancer therapies.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel quinolone hybrids incorporating the 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde moiety. These compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, with some derivatives showing 8-16 fold greater potency than ciprofloxacin against MRSA. The researchers attributed this enhanced activity to the improved membrane permeability conferred by the lipophilic pyrimidine ring system.

The compound has also found applications in chemical biology as a fluorescent probe precursor. A 2023 Nature Chemical Biology paper reported the development of environment-sensitive fluorophores based on 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde. The researchers exploited the aldehyde group for conjugation with various amines, creating a library of probes with tunable emission properties. These probes demonstrated exceptional sensitivity to protein conformational changes, making them valuable tools for studying protein dynamics in live cells.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde. A 2024 Organic Process Research & Development article described a continuous flow chemistry approach that increased yield by 35% while reducing hazardous waste generation. This methodological improvement addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Looking forward, the unique structural features of 2-(3-methoxyphenyl)pyrimidine-5-carbaldehyde continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a warhead in covalent inhibitor design. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry and chemical biology research for the foreseeable future.